N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide

• IUPAC Name: N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide
• InChI: InChI=1S/C14H15FN2O/c1-8(18)16-13-4-2-3-10-11-7-9(15)5-6-12(11)17-14(10)13/h5-7,13,17H,2-4H2,1H3,(H,16,18)
• InChI Key: OEYSGCPCPXAZDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCCC2=C1NC3=C2C=C(C=C3)F
• Molecular Formula: C14H15FN2O
• Molecular Weight: 246.28 g/mol

Description

N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide: is a synthetic organic compound belonging to the carbazole family. Carbazoles are known for their diverse biological activities and applications in medicinal chemistry. The presence of a fluorine atom in the structure enhances its chemical stability and biological activity, making it a compound of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide typically involves the following steps:

Starting Material: The synthesis begins with 6-fluoro-2,3,4,9-tetrahydro-1H-carbazole.

Acetylation: The primary amine group of the carbazole is acetylated using acetic anhydride in the presence of a base such as pyridine or triethylamine. The reaction is usually carried out under reflux conditions for several hours.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the desired this compound in high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Large-Scale Reactors: Utilizing large-scale reactors to handle bulk quantities of starting materials and reagents.

Automated Systems: Employing automated systems for precise control of reaction conditions such as temperature, pressure, and time.

Continuous Flow Chemistry: Implementing continuous flow chemistry techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, converting the compound into its reduced forms.

Substitution: The fluorine atom in the compound can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of N-oxides.

Reduction: Formation of reduced carbazole derivatives.

Substitution: Formation of substituted carbazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a pharmacological agent. Its ability to interact with biological targets makes it a candidate for drug development, particularly in the areas of anti-inflammatory and anticancer research.

Medicine

In medicine, this compound is investigated for its therapeutic potential. Its derivatives have shown promise in preclinical studies for the treatment of various diseases, including cancer and neurological disorders.

Industry

In the industrial sector, this compound is used in the development of advanced materials. Its stability and reactivity make it suitable for applications in the production of polymers, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide involves its interaction with specific molecular targets in the body. The compound can bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 6-fluoro-2,3,4,9-tetrahydro-1H-carbazole
• N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)formamide
• N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)propionamide

Uniqueness

N-(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetamide stands out due to its specific substitution pattern, which imparts unique chemical and biological properties. The presence of the fluorine atom enhances its stability and reactivity, making it more effective in various applications compared to its non-fluorinated counterparts.